EPISESARTEMIN A
EPISESARTEMIN A
Brand Name:
Vulcanchem
CAS No.:
77449-31-1
VCID:
VC21254286
InChI:
InChI=1S/C23H26O8/c1-24-16-5-12(6-17(25-2)22(16)27-4)20-14-9-29-21(15(14)10-28-20)13-7-18(26-3)23-19(8-13)30-11-31-23/h5-8,14-15,20-21H,9-11H2,1-4H3/t14-,15-,20+,21?/m0/s1
SMILES:
COC1=CC(=CC2=C1OCO2)C3C4COC(C4CO3)C5=CC(=C(C(=C5)OC)OC)OC
Molecular Formula:
C23H26O8
Molecular Weight:
430.4 g/mol
EPISESARTEMIN A
CAS No.: 77449-31-1
Cat. No.: VC21254286
Molecular Formula: C23H26O8
Molecular Weight: 430.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 77449-31-1 |
|---|---|
| Molecular Formula | C23H26O8 |
| Molecular Weight | 430.4 g/mol |
| IUPAC Name | 6-[(3aR,6S,6aR)-6-(3,4,5-trimethoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-3-yl]-4-methoxy-1,3-benzodioxole |
| Standard InChI | InChI=1S/C23H26O8/c1-24-16-5-12(6-17(25-2)22(16)27-4)20-14-9-29-21(15(14)10-28-20)13-7-18(26-3)23-19(8-13)30-11-31-23/h5-8,14-15,20-21H,9-11H2,1-4H3/t14-,15-,20+,21?/m0/s1 |
| Standard InChI Key | DHWUVPPRBIJJKS-MDOOXIRGSA-N |
| Isomeric SMILES | COC1=CC(=CC(=C1OC)OC)[C@@H]2[C@H]3COC([C@H]3CO2)C4=CC5=C(C(=C4)OC)OCO5 |
| SMILES | COC1=CC(=CC2=C1OCO2)C3C4COC(C4CO3)C5=CC(=C(C(=C5)OC)OC)OC |
| Canonical SMILES | COC1=CC(=CC2=C1OCO2)C3C4COC(C4CO3)C5=CC(=C(C(=C5)OC)OC)OC |
| Appearance | Powder |
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